Cas no 69095-74-5 (3-(2-chlorophenyl)-5-(2-methylphenyl)-1H-1,2,4-triazole)
69095-74-5 structure
Product Name:3-(2-chlorophenyl)-5-(2-methylphenyl)-1H-1,2,4-triazole
CAS No:69095-74-5
MF:C15H12ClN3
MW:269.728881835938
CID:1733337
PubChem ID:134255
Update Time:2025-04-21
3-(2-chlorophenyl)-5-(2-methylphenyl)-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-chlorophenyl)-5-(2-methylphenyl)-1H-1,2,4-triazole
- 5-(2-Chlorophenyl)-3-(o-tolyl)-1H-1,2,4-triazole
- YX2U6H35VH
- CHEMBL273781
- 1H-1,2,4-Triazole, 5-(2-chlorophenyl)-3-(2-methylphenyl)-
- 5-(2-Chlorophenyl)-3-(2-methylphenyl)-1H-1,2,4-triazole
- DTXSID20219137
- BRN 5559225
- 1H-1,2,4-Triazole, 3-(2-chlorophenyl)-5-(2-methylphenyl)-
- SCHEMBL11174243
- 5-(o-Chlorophenyl)-3-(o-tolyl)-s-triazole
- 69095-74-5
- s-Triazole, 5-(o-chlorophenyl)-3-(o-tolyl)-
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- Inchi: 1S/C15H12ClN3/c1-10-6-2-3-7-11(10)14-17-15(19-18-14)12-8-4-5-9-13(12)16/h2-9H,1H3,(H,17,18,19)
- InChI Key: ZUGIPYUZFXHHTC-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1=NNC(C2C=CC=CC=2C)=N1
Computed Properties
- Exact Mass: 269.0719751g/mol
- Monoisotopic Mass: 269.0719751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- Density: 1.1971 (rough estimate)
- Boiling Point: 419.14°C (rough estimate)
- Refractive Index: 1.6010 (estimate)
3-(2-chlorophenyl)-5-(2-methylphenyl)-1H-1,2,4-triazole Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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